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For Researchers, Scientists, and Drug Development Professionals

Introduction
RAD-150, also known as TLB-150 Benzoate, is a nonsteroidal selective androgen receptor

modulator (SARM). It is the benzoate ester of its predecessor, RAD-140.[1][2] The esterification

is designed to enhance the compound's stability and prolong its half-life in biological systems.

[3][4][5] Like other SARMs, RAD-150 selectively binds to androgen receptors, primarily in

muscle and bone tissues, with the potential to stimulate anabolic activity.[3][5] This document

provides detailed application notes and protocols for the preparation of RAD-150 solutions for

use in experimental research settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of RAD-150 is provided in the table

below. This information is essential for the accurate preparation and handling of stock

solutions.
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Property Value Reference

IUPAC Name

(2S,3R)-3-((4-

cyanophenyl)-1,3,4-oxadiazol-

2-yl)-3-(2-chloro-4-

cyanophenylamino)-2-

methylpropan-1-yl benzoate

[6]

Common Synonyms TLB-150 Benzoate [4]

Molecular Formula C₂₇H₂₀ClN₅O₃ [3]

Molecular Weight 497.9 g/mol [3]

Appearance Solid powder [7]

Purity Typically >98% [6]

Solubility Data
RAD-150 is soluble in several organic solvents. While exact quantitative solubility data can vary

between batches, the following table provides guidance on suitable solvents for preparing stock

solutions. It is recommended to perform small-scale solubility tests to determine the optimal

concentration for your specific batch of RAD-150.

Solvent Reported Solubility Reference

Methanol Soluble [7]

Dimethyl Sulfoxide (DMSO)
Soluble (based on SARM

class)

Ethanol
Soluble (based on SARM

class)

Polyethylene Glycol (PEG400) Commonly used as a vehicle

Propylene Glycol Commonly used as a vehicle

Note: For RAD-140, the precursor to RAD-150, solubility is reported to be approximately 2

mg/mL in ethanol and approximately 30 mg/mL in DMSO and DMF.[8] This suggests that RAD-
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150 is also likely to be highly soluble in DMSO.

Experimental Protocols
Protocol 1: Preparation of a 10 mM RAD-150 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RAD-150 in dimethyl

sulfoxide (DMSO).

Materials:

RAD-150 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Calculate the required mass of RAD-150:

Mass (mg) = 10 mM * 497.9 g/mol * 1 mL * (1 L / 1000 mL) = 4.979 mg

Weigh the RAD-150 powder:

Using a calibrated analytical balance, carefully weigh out 4.979 mg of RAD-150 powder

and transfer it to a sterile microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous, sterile DMSO to the tube containing the RAD-150 powder.
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Dissolution:

Cap the tube securely and vortex the solution until the RAD-150 powder is completely

dissolved. Gentle warming in a 37°C water bath may be used to aid dissolution. Visually

inspect the solution to ensure no particulate matter remains.

Storage:

For short-term storage (days to weeks), store the stock solution at 0-4°C.[6]

For long-term storage (months to years), aliquot the stock solution into single-use volumes

and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[6]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol describes the serial dilution of the 10 mM RAD-150 stock solution to prepare

working solutions for treating cells in culture. It is crucial to maintain a low final concentration of

the solvent (e.g., DMSO) in the cell culture medium to avoid solvent-induced cytotoxicity. The

final DMSO concentration should ideally be below 0.1%.[9][10]

Materials:

10 mM RAD-150 stock solution in DMSO

Sterile, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or 96-well plates

Pipettors and sterile, filtered pipette tips

Procedure:

Thaw Stock Solution:

If frozen, thaw an aliquot of the 10 mM RAD-150 stock solution at room temperature.

Intermediate Dilution (Recommended):
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To minimize pipetting errors and reduce the risk of precipitation, prepare an intermediate

dilution of the stock solution in complete cell culture medium. For example, to prepare a

100 µM intermediate solution, add 10 µL of the 10 mM stock solution to 990 µL of pre-

warmed (37°C) complete cell culture medium. Mix gently by pipetting.

Final Working Solution Preparation:

Prepare the final working solutions by diluting the intermediate solution into pre-warmed

complete cell culture medium. For example, to prepare a 1 µM working solution, add 10 µL

of the 100 µM intermediate solution to 990 µL of complete cell culture medium in the well

of a culture plate.

Mixing:

Mix the final working solution gently but thoroughly by pipetting up and down several

times.

Mandatory Visualizations
RAD-150 Signaling Pathway
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Caption: RAD-150 binds to the Androgen Receptor, leading to gene transcription.
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Experimental Workflow for Preparing RAD-150 Solutions

Workflow for RAD-150 Solution Preparation

1. Calculate Mass of RAD-150

2. Weigh RAD-150 Powder

3. Add Anhydrous DMSO

4. Vortex to Dissolve

5. Prepare Aliquots for Storage

6. Store at -20°C or -80°C

7. Thaw Aliquot for Use

8. Prepare Intermediate Dilution

9. Prepare Final Working Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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